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Abstract

This application note provides a detailed protocol for a cell-based assay to evaluate the activity
of BMS-1001, a small molecule inhibitor of the Programmed Death-Ligand 1 (PD-
L1)/Programmed Death-1 (PD-1) protein-protein interaction. The assay utilizes the Jurkat T-cell
line, a well-established model for T-lymphocyte signaling. The protocol describes the use of
Jurkat T-cells engineered to express a reporter gene (luciferase) under the control of the
Nuclear Factor of Activated T-cells (NFAT) response element. Upon T-cell activation, the NFAT
pathway is initiated, leading to luciferase expression. This activation can be suppressed by the
engagement of PD-1 with PD-L1. BMS-1001's ability to disrupt this interaction restores T-cell
activation and subsequent reporter gene expression. This document provides detailed
methodologies, data presentation guidelines, and visual representations of the underlying
biological pathways and experimental workflow for researchers, scientists, and drug
development professionals.

Introduction

The interaction between the immune checkpoint receptor PD-1, expressed on activated T-cells,
and its ligand PD-L1, often upregulated on tumor cells, leads to the suppression of T-cell
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activity and is a key mechanism of tumor immune evasion.[1][2][3] Small molecule inhibitors
that block the PD-1/PD-L1 interaction are of significant interest in cancer immunotherapy. BMS-
1001 is a potent, orally active small-molecule inhibitor of the PD-1/PD-L1 interaction.[4][5][6][7]

This application note details a robust and reproducible cell-based assay to quantify the potency
of BMS-1001 in a cellular context. The assay employs Jurkat T-cells, an immortalized human T-
lymphocyte cell line, which are a widely used model to study T-cell signaling.[8][9] Specifically,
a Jurkat T-cell line expressing PD-1 and an NFAT-luciferase reporter is used. T-cell receptor
(TCR) stimulation in these cells, in the presence of PD-L1, leads to an attenuated signal. BMS-
1001 can relieve this suppression, restoring the NFAT-driven luciferase signal in a dose-
dependent manner.[2][10]

Principle of the Assay

The assay is based on the principle of reversing PD-L1-mediated inhibition of T-cell activation.
Jurkat T-cells engineered to express both PD-1 and an NFAT-luciferase reporter construct are
stimulated via their T-cell receptor. In the presence of PD-L1, the PD-1 pathway is activated,
which inhibits TCR signaling and subsequent NFAT-mediated luciferase expression. BMS-
1001, by binding to PD-L1, prevents its interaction with PD-1, thus restoring the TCR signaling
pathway and leading to an increase in luciferase activity. The luminescence signal is therefore
directly proportional to the inhibitory activity of BMS-1001 on the PD-1/PD-L1 interaction.

Materials and Reagents

o Cells:

o Jurkat E6.1 cells stably expressing human PD-1 and an NFAT-luciferase reporter
construct.

o Antigen-presenting surrogate cells (e.g., CHO cells) constitutively expressing a TCR
agonist and human PD-L1, or plates coated with anti-CD3 antibody and recombinant
human PD-L1.[10]

¢ Small Molecule Inhibitor:

o BMS-1001
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» Reagents for Cell Culture:

RPMI 1640 medium

o

[¢]

Fetal Bovine Serum (FBS)

[¢]

Penicillin-Streptomycin

[e]

Puromycin or other selection antibiotic, if applicable

o Reagents for Assay:
o Recombinant human soluble PD-L1 (sPD-L1) (if not using PD-L1 expressing cells)
o Anti-CD3 antibody (clone OKT3) (if not using surrogate cells)
o Luciferase assay reagent (e.g., Bio-Glo Luciferase Assay System)

e Equipment:

[¢]

Humidified incubator (37°C, 5% CO2)

Luminometer

[¢]

[e]

96-well white, flat-bottom cell culture plates

o

Standard cell culture equipment (biosafety cabinet, centrifuge, etc.)

Experimental Protocols

Protocol 1: T-cell Activation Assay using Co-culture with
PD-L1 Expressing Cells

This protocol describes the co-culture of PD-1/NFAT-luciferase Jurkat T-cells with surrogate

antigen-presenting cells (aAPCs) expressing a TCR agonist and PD-L1.[10]

1. Cell Preparation: a. Culture PD-1/NFAT-luciferase Jurkat T-cells in RPMI 1640 supplemented
with 10% FBS, 1% Penicillin-Streptomycin, and the appropriate selection antibiotic. b. Culture
aAPCs (e.g., CHO cells) expressing a TCR agonist and PD-L1 in their recommended growth
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medium. c. Harvest and count both cell types. Resuspend Jurkat cells to a final concentration
of 50,000 cells per 60 pL in assay medium. d. Seed the aAPCs in a 96-well white, flat-bottom
plate and allow them to adhere overnight.

2. Compound Preparation: a. Prepare a stock solution of BMS-1001 in DMSO. b. Perform
serial dilutions of BMS-1001 in assay medium to achieve the desired final concentrations. For
example, final concentrations could range from 0.12 uM to 3 uM.[6]

3. Assay Procedure: a. To the 96-well plate with adhered aAPCs, add the diluted BMS-1001
solutions. b. Add 60 pL of the Jurkat T-cell suspension to each well. c. Include appropriate
controls:

e Negative control: Jurkat cells and aAPCs without BMS-1001.

o Positive control: Jurkat cells and aAPCs expressing the TCR agonist but not PD-L1.

¢ Vehicle control: Jurkat cells and aAPCs with the highest concentration of DMSO used for
compound dilution. d. Incubate the plate for 24 hours at 37°C in a humidified 5% CO2
incubator.

4. Luminescence Measurement: a. After incubation, allow the plate to equilibrate to room
temperature. b. Add luciferase assay reagent to each well according to the manufacturer's
instructions. c. Measure luminescence using a luminometer.

Protocol 2: T-cell Activation Assay using Plate-Bound
anti-CD3 and Soluble PD-L1

This protocol utilizes plate-bound anti-CD3 antibody for TCR stimulation and soluble PD-L1 to
induce inhibition.[6]

1. Plate Coating: a. Coat a 96-well white, flat-bottom plate with 5 pg/mL of anti-CD3 antibody in
PBS overnight at 4°C.[6] b. The next day, wash the plate three times with sterile PBS to remove
unbound antibody.

2. Compound and Cell Preparation: a. Prepare serial dilutions of BMS-1001 in assay medium.
b. Prepare a solution of soluble human PD-L1 (sPD-L1) in assay medium. A final concentration
of 10 pg/mL (0.6 uM) can be used.[6] c. Harvest and count PD-1/NFAT-luciferase Jurkat T-cells.
Resuspend the cells to a final concentration of 50,000 cells per 60 pL in assay medium.
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3. Assay Procedure: a. Add the diluted BMS-1001 solutions to the anti-CD3 coated plate. b.
Add the sPD-L1 solution to the wells. c. Add 60 pL of the Jurkat T-cell suspension to each well.

d.

No stimulation control: Jurkat cells in a well without anti-CD3.

Include appropriate controls:

Stimulated control: Jurkat cells in an anti-CD3 coated well without sPD-L1.

Inhibited control: Jurkat cells in an anti-CD3 coated well with sPD-L1 but without BMS-1001.
Vehicle control: Jurkat cells in an anti-CD3 coated well with sSPD-L1 and the highest
concentration of DMSO. e. Incubate the plate for 24 hours at 37°C in a humidified 5% CO2

incubator.

4. Luminescence Measurement: a. Follow the same procedure as in Protocol 1 for

luminescence measurement.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. The results can be

presented as raw luminescence units, fold induction over unstimulated controls, or percentage
of inhibition reversal. The EC50 value for BMS-1001, which is the concentration that elicits a

half-maximal response, should be calculated from a dose-response curve.

Assay Compoun . IC50 / Referenc
Target Cell Line Readout
Type d EC50 e
Homogene
ous Time-
Resolved PD-1/PD-
2.25 nM
Fluorescen = BMS-1001 L1 - TR-FRET (IC50) [41[5]
ce (HTRF) Interaction
Binding
Assay
Cell-Based
PD-1/PD-
T-cell Jurkat T- NFAT- 253 nM
o BMS-1001 L1 , [6]
Activation ] cells luciferase (EC50)
Interaction
Assay
Table 1: Summary of BMS-1001 Potency Data.
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Caption: PD-1 signaling pathway and the mechanism of action of BMS-1001.
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Caption: Experimental workflow for the BMS-1001 cell-based assay.

Conclusion

The described cell-based assay provides a reliable and quantitative method for evaluating the
activity of BMS-1001 and other inhibitors of the PD-1/PD-L1 interaction. The use of a Jurkat T-
cell reporter system offers a physiologically relevant context to study the functional
consequences of blocking this critical immune checkpoint. This application note serves as a
comprehensive guide for researchers to implement this assay in their drug discovery and
development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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